Cas no 1353962-46-5 ([4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1353962-46-5
• MF: C₁₉H₂₇ClN₂O₃
• MW: 366.882284402847
• CID: 2160548
• Update Time: 2025-10-20

[4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester
• (1R,4R)-[4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester
• Benzyl (4-(2-chloroacetamido)cyclohexyl)(isopropyl)carbamate
• AM93214
• AM102020
• Benzyl {trans-4-[(chloroacetyl)amino]cyclohexyl}isopropylcarbamate
• [4-(2-Chloroacetylamino)cyclohexyl]isopropylcarbamic acid benzyl ester
• (1R,4R)-[4-(2-Chloroacetylamino)cyclohexyl]isopropylcarbamic acid benzyl

• Inchi： 1S/C19H27ClN2O3/c1-14(2)22(19(24)25-13-15-6-4-3-5-7-15)17-10-8-16(9-11-17)21-18(23)12-20/h3-7,14,16-17H,8-13H2,1-2H3,(H,21,23)
• InChI Key： UWXDOTWCMIZPEQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 430
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester

Comprehensive Overview of [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester (CAS No. 1353962-46-5)

The compound [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester (CAS No. 1353962-46-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexyl backbone modified with chloro-acetylamino and isopropyl-carbamic acid benzyl ester functional groups, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for highly functionalized cyclohexyl derivatives has surged, driven by advancements in precision medicine and personalized therapeutics. The presence of the chloro-acetylamino moiety in this compound suggests potential reactivity for further derivatization, a feature highly sought after in medicinal chemistry. This aligns with current trends in small-molecule drug design, where modular compounds like CAS No. 1353962-46-5 serve as versatile intermediates for creating novel bioactive agents.

From a synthetic chemistry perspective, the benzyl ester group in this molecule offers strategic advantages. It acts as a protective group for carboxylic acids, a technique widely used in multi-step organic syntheses. This property is particularly relevant in the synthesis of peptidomimetics and prodrugs, areas that have gained substantial attention in pharmaceutical R&D. The compound's isopropyl-carbamic segment further enhances its lipophilicity, potentially improving cell membrane permeability—a critical factor in drug bioavailability.

The analytical characterization of [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in research settings, especially when investigating structure-activity relationships (SAR). Recent publications have highlighted the growing importance of structural analogs of this compound in developing kinase inhibitors, reflecting broader industry interest in targeted cancer therapies.

Stability studies of CAS No. 1353962-46-5 indicate that proper storage conditions—typically under inert atmosphere at low temperatures—are crucial for maintaining its chemical integrity. This consideration is particularly important for researchers working with reactive intermediates in drug discovery pipelines. The compound's shelf life and compatibility with various solvents are frequent topics in scientific forums, underscoring the practical challenges in handling such specialized chemicals.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes to compounds like [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester. Researchers are exploring catalytic methods and atom-economical processes to prepare such intermediates, addressing environmental concerns while maintaining synthetic efficiency. This aligns with broader pharmaceutical industry goals of reducing waste and improving process sustainability.

The potential biological activities of this compound remain an active area of investigation. Preliminary studies suggest that its structural features may confer selective binding properties to certain protein targets, though detailed pharmacological data requires further validation. This uncertainty makes CAS No. 1353962-46-5 an intriguing subject for academic and industrial research teams focusing on hit-to-lead optimization strategies.

From a commercial perspective, the availability of [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester from specialty chemical suppliers has increased in response to research demand. However, researchers often inquire about custom synthesis options and scale-up possibilities, reflecting the compound's niche applications. Pricing and lead times for this material are common discussion points in research procurement circles.

Looking forward, the scientific community anticipates expanded applications for this chemical scaffold, particularly in fragment-based drug discovery and chemical biology probes. Its balanced molecular weight and functional group diversity make it suitable for library development in high-throughput screening campaigns. As drug discovery paradigms evolve toward more targeted approaches, compounds like CAS No. 1353962-46-5 will likely play increasingly important roles in medicinal chemistry programs.

For researchers working with this compound, proper material safety data consultation and risk assessment procedures are essential, though it doesn't fall under stringent regulatory categories. Standard laboratory precautions for handling organic compounds apply, with particular attention to its chloroacetyl moiety's potential reactivity. These operational considerations are frequently addressed in laboratory safety training programs for synthetic chemists.

The intellectual property landscape surrounding [4-(2-Chloro-acetylamino)-cyclohexyl]-isopropyl-carbamic acid benzyl ester shows limited patent activity, suggesting opportunities for novel applications. This open IP situation makes the compound attractive for academic researchers and startups exploring new chemical entities. However, thorough prior art searches remain advisable before commencing extensive research programs involving this material.

In analytical method development, the compound presents interesting challenges due to its multiple functional groups and chiral centers. Researchers often discuss optimal chromatographic conditions for its separation and quantification, particularly when working with complex reaction mixtures. These technical discussions frequently appear in chromatography forums and method development workshops.

As the pharmaceutical industry continues to emphasize structure-based drug design, compounds like CAS No. 1353962-46-5 gain importance as versatile building blocks. Their ability to serve as molecular scaffolds for diverse therapeutic targets makes them valuable assets in drug discovery. This trend is reflected in the growing number of publications exploring similar chemical architectures for various biological applications.

Finally, the compound's potential role in bioconjugation chemistry warrants mention. The reactive chloroacetyl group could facilitate attachment to biological macromolecules, opening possibilities for creating drug-antibody conjugates or diagnostic probes. This application area has seen remarkable growth recently, particularly in oncology research and targeted therapeutics development.